Cas no 2171535-63-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 2171535-63-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6547160
• PubChem ID: 165960137
• Update Time: 2025-06-11

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid
• 2171535-63-8
• EN300-1506697
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17-12-13-29(23(14-17)25(31)32)24(30)15-27(2,3)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： RJDGGCPQGBXDCI-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C)CC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic Acid (CAS No. 2171535-63-8)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid, identified by its CAS number 2171535-63-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of this compound features a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety, an amino group, a methylbutanoyl side chain, and a piperidine ring. The presence of these functional groups contributes to its unique chemical properties and potential biological interactions. Specifically, the fluoren-9-ylmethoxycarbonyl group is known for its stability and ability to enhance the solubility and bioavailability of attached molecules, while the piperidine ring is commonly found in many bioactive compounds due to its ability to interact with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. The piperidine scaffold, in particular, has been extensively studied for its role in modulating neurotransmitter systems. The compound 1-3-(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid has shown potential in preclinical studies as a modulator of these systems, suggesting its utility in the treatment of conditions such as depression, anxiety, and cognitive impairment.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the methylbutanoyl side chain and the modification of the piperidine ring are critical steps that determine the overall efficacy and selectivity of the compound. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis, have been employed to streamline the process and improve scalability.

The pharmacological profile of 1-3-(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-2-carboxylic acid has been evaluated through various in vitro and in vivo assays. These studies have revealed that the compound exhibits significant binding affinity to certain neurotransmitter receptors, including serotonin receptors (5-HT1A) and dopamine receptors (D2). This binding affinity suggests that the compound may act as a dual-action agent, modulating both serotonergic and dopaminergic pathways.

In addition to its potential as a therapeutic agent, this compound has also been explored for its role in drug delivery systems. The incorporation of the fluoren-9-ylmethoxycarbonyl group into the molecular structure enhances its stability under various conditions, making it suitable for formulation into controlled-release formulations. This property is particularly important for drugs that require sustained release over an extended period to maintain therapeutic levels.

The latest research on 1-(9H-fluoren-lmethoxycarbonyl}amino)-3-methylbutanoyl-a-methylpiperidine-z-carboxylic acid has focused on its potential applications in targeted therapy. By leveraging advanced drug delivery technologies such as nanoparticles and liposomes, researchers aim to enhance the bioavailability and specificity of this compound. These advancements could lead to more effective treatments with fewer side effects.

The safety profile of this compound has been thoroughly evaluated through toxicological studies conducted both in vitro and in vivo. Preliminary results indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. However, further studies are needed to fully assess its safety and efficacy in human populations.

The development of new pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. The unique structural features of 1-(9H-fluoren-lmethoxycarbonyl}amino)-3-methylbutanoyl-a-methyl-piperidine-z-carboxylic acid address some of these challenges by enhancing solubility through the presence of polar functional groups and improving metabolic stability through structural modifications.

In conclusion, 1-(9H-fluoren-lmethoxycarbonyl}amino)-3-methylbutanoyl-a-methyl-piperidine-z-carboxylic acid (CAS No. 2171535-S3-S8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex molecular structure, combined with promising pharmacological properties, makes it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.